Cas no 157763-74-1 (2-Benzothiazoleacetonitrile,a,a,4-trimethyl-)

• Product Name: 2-Benzothiazoleacetonitrile,a,a,4-trimethyl-
• CAS No: 157763-74-1
• MF: C₁₂H₁₂N₂S
• MW: 216.302081108093
• CID: 107880
• Update Time: 2022-09-22

2-Benzothiazoleacetonitrile,a,a,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazoleacetonitrile,a,a,4-trimethyl-
• 2-Benzothiazoleacetonitrile,alpha,alpha,4-trimethyl-(9CI)
• 2-Benzothiazoleacetonitrile, α,α,4-trimethyl-

• Inchi： 1S/C12H12N2S/c1-8-5-4-6-9-10(8)14-11(15-9)12(2,3)7-13/h4-6H,1-3H3
• InChI Key： PKWWIGSAZVVZQN-UHFFFAOYSA-N
• SMILES： C(#N)C(C)(C1=NC2=C(C)C=CC=C2S1)C

Computed Properties

• Exact Mass: 216.072
• Monoisotopic Mass: 216.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2